Cas no 26190-82-9 (2,5-Dimethylquinoline)

• Product Name: 2,5-Dimethylquinoline
• CAS No: 26190-82-9
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 1024055
• PubChem ID: 33962
• Update Time: 2025-06-13

2,5-Dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylquinoline
• DTXSID90275088
• AKOS006306898
• DA-19516
• SB68159
• 26190-82-9
• SCHEMBL826491
• AT13138
• BS-49622
• BBA19082
• Quinoline, 2,5-dimethyl-
• CS-0336135

• MDL： MFCD11108670
• Inchi： 1S/C11H11N/c1-8-4-3-5-11-10(8)7-6-9(2)12-11/h3-7H,1-2H3
• InChI Key： HQMYTNVPZHJGDX-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=1C=CC=C2C

Computed Properties

• Exact Mass: 157.08923
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.0491 (estimate)
• Melting Point: 61°C
• Boiling Point: 266.88°C (estimate)
• Refractive Index: 1.6106 (estimate)
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2,5-Dimethylquinoline

Recent Advances in the Study of 2,5-Dimethylquinoline (CAS: 26190-82-9) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Dimethylquinoline (CAS: 26190-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications and potential therapeutic benefits. This heterocyclic aromatic compound, characterized by its quinoline backbone with methyl substituents at the 2 and 5 positions, has been the subject of numerous studies exploring its synthesis, biological activity, and pharmacological properties. Recent advancements in synthetic methodologies and biological assays have shed light on the compound's mechanisms of action, paving the way for its potential use in drug development and other biomedical applications.

One of the key areas of interest in recent research has been the synthesis and structural modification of 2,5-Dimethylquinoline to enhance its biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach to synthesize 2,5-Dimethylquinoline derivatives with improved yield and selectivity. The researchers employed a palladium-catalyzed cross-coupling reaction, which allowed for the introduction of various functional groups at the quinoline core. These modifications were found to significantly influence the compound's interaction with biological targets, particularly in the context of anti-inflammatory and anticancer activity.

In the realm of pharmacology, 2,5-Dimethylquinoline has shown promising results as a potential therapeutic agent. A recent preclinical study highlighted its efficacy in inhibiting the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. The study, conducted on murine models, reported a dose-dependent reduction in pro-inflammatory cytokines, suggesting the compound's potential as an anti-inflammatory drug candidate. Furthermore, molecular docking simulations revealed that 2,5-Dimethylquinoline binds to the p65 subunit of NF-κB, thereby preventing its nuclear translocation and subsequent activation of inflammatory genes.

Another significant development involves the application of 2,5-Dimethylquinoline in antimicrobial research. A 2024 study published in Antimicrobial Agents and Chemotherapy investigated the compound's activity against multidrug-resistant bacterial strains. The results indicated that 2,5-Dimethylquinoline exhibits potent bactericidal effects against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity and inhibition of efflux pump activity, which are crucial for bacterial survival and resistance.

Beyond its therapeutic potential, 2,5-Dimethylquinoline has also been explored for its role in chemical biology as a fluorescent probe. Researchers have capitalized on the compound's inherent fluorescence properties to develop novel imaging agents for cellular studies. A recent publication in Analytical Chemistry (2023) detailed the use of 2,5-Dimethylquinoline-based probes for real-time monitoring of intracellular reactive oxygen species (ROS). These probes demonstrated high sensitivity and selectivity, making them valuable tools for studying oxidative stress-related diseases such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain in the clinical translation of 2,5-Dimethylquinoline-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the growing body of evidence supporting its diverse biological activities underscores the compound's potential as a multifaceted agent in drug discovery and chemical biology. Future studies are expected to focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.

In conclusion, recent research on 2,5-Dimethylquinoline (CAS: 26190-82-9) has highlighted its significant potential in various domains of chemical biology and pharmaceutical science. From its synthesis and structural modifications to its therapeutic and diagnostic applications, the compound continues to be a subject of intense investigation. As researchers uncover more about its mechanisms and refine its properties, 2,5-Dimethylquinoline is poised to play an increasingly important role in the development of novel biomedical solutions.